Cas no 1261916-58-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid)

3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid structure
1261916-58-8 structure
Product Name:3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid
CAS No:1261916-58-8
MF:C15H7F7O2
MW:352.2037088871
MDL:MFCD18322518
CID:2763275
PubChem ID:53228337
Update Time:2025-08-05

3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322518
    • DTXSID40691870
    • 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
    • 4'-Fluoro-3',5-bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%
    • 1261916-58-8
    • 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid
    • MDL: MFCD18322518
    • Inchi: 1S/C15H7F7O2/c16-12-2-1-7(6-11(12)15(20,21)22)8-3-9(13(23)24)5-10(4-8)14(17,18)19/h1-6H,(H,23,24)
    • InChI Key: HPNUBWDQSRYLMJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(F)(F)F)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 352.03342660Da
  • Monoisotopic Mass: 352.03342660Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329795-5 g
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .
1261916-58-8 95%
5g
€1159.00 2023-06-21
abcr
AB329795-5g
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .
1261916-58-8 95%
5g
€1159.00 2025-02-21
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